molecular formula C18H22N4O B7440187 N-(4-ethylphenyl)-1-pyrazin-2-ylpiperidine-3-carboxamide

N-(4-ethylphenyl)-1-pyrazin-2-ylpiperidine-3-carboxamide

Cat. No. B7440187
M. Wt: 310.4 g/mol
InChI Key: YFMCCUPSKODQJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethylphenyl)-1-pyrazin-2-ylpiperidine-3-carboxamide, commonly known as EPPC, is a chemical compound that belongs to the class of piperidine carboxamides. It has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it has been suggested that EPPC exerts its pharmacological effects by modulating the activity of certain receptors in the brain, including the cannabinoid and dopamine receptors. EPPC has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects
EPPC has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. EPPC has also been shown to have anti-tumor properties by inducing apoptosis in cancer cells. Additionally, EPPC has been shown to have anxiolytic effects by reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPC in lab experiments is its relatively simple synthesis method. EPPC is also stable and can be easily stored for long periods. However, one limitation of using EPPC in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of EPPC. One potential direction is the development of new drugs based on the structure of EPPC for the treatment of various diseases. Another potential direction is the investigation of the mechanism of action of EPPC to better understand its pharmacological effects. Additionally, further studies are needed to evaluate the safety and efficacy of EPPC in humans.
Conclusion
In conclusion, EPPC is a promising chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The synthesis method of EPPC is relatively simple, and it has been shown to have anti-inflammatory, anti-tumor, and anti-anxiety properties. However, further research is needed to fully understand the mechanism of action of EPPC and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of EPPC involves the reaction of 4-ethylphenylhydrazine with 2-bromo-1-(piperidin-3-yl) ethanone, followed by the reaction of the resulting product with 2-cyanopyrazine. The final product is obtained after purification using column chromatography. The synthesis method of EPPC is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

EPPC has been extensively studied for its potential use in various research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-anxiety properties. EPPC has been used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and anxiety disorders.

properties

IUPAC Name

N-(4-ethylphenyl)-1-pyrazin-2-ylpiperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O/c1-2-14-5-7-16(8-6-14)21-18(23)15-4-3-11-22(13-15)17-12-19-9-10-20-17/h5-10,12,15H,2-4,11,13H2,1H3,(H,21,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFMCCUPSKODQJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)C2CCCN(C2)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethylphenyl)-1-pyrazin-2-ylpiperidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.